Cas no 174702-59-1 (4-Bromo-2-methylindan-1-one)

• Product Name: 4-Bromo-2-methylindan-1-one
• CAS No: 174702-59-1
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• MDL: MFCD09881709
• CID: 135596
• PubChem ID: 354333984
• Update Time: 2025-10-31

4-Bromo-2-methylindan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one
• 4-Bromo-2-methyl-1-indanone
• 1H-Inden-1-one,4-bromo-2,3-dihydro-2-methyl-
• 4-Bromo-2-methylindan-1-one
• 4-bromo-2-methyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 4-bromo-2,3-dihydro-2-methyl-
• 4-bromo-2-methylindanone
• 2-methyl-4-bromo-1-indanone
• 4-Bromo-2-methyl-indan-1-one
• AHMJTIYXKJRVFF-UHFFFAOYSA-N
• 9045AA
• LS41119
• SY038095
• ST24043400
• B5096
• BB 0220660
• 2-Me
• CS-0152686
• DTXSID80441437
• SCHEMBL1453605
• A854836
• DS-15987
• F19995
• AKOS005174974
• MFCD09881709
• 174702-59-1
• ALBB-015269
• DB-367471

• MDL： MFCD09881709
• Inchi： 1S/C10H9BrO/c1-6-5-8-7(10(6)12)3-2-4-9(8)11/h2-4,6H,5H2,1H3
• InChI Key： AHMJTIYXKJRVFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(C)CC=21)=O

Computed Properties

• Exact Mass: 223.98400
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.9

Experimental Properties

• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: No data available
• Boiling Point: 134°C/2mmHg(lit.)
• Flash Point: 99.4±12.2 ºC
• Solubility: Almost insoluble (0.083 g/l) (25 º C)
• PSA: 17.07000
• LogP: 2.82400
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-2-methylindan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Bromo-2-methylindan-1-one

4-Bromo-2-methylindan-1-one (CAS No. 174702-59-1): A Comprehensive Overview

4-Bromo-2-methylindan-1-one (CAS No. 174702-59-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a broad range of biological activities, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 4-Bromo-2-methylindan-1-one consists of a brominated indanone framework with a methyl group at the 2-position. This configuration imparts specific physical and chemical properties that are crucial for its applications in drug discovery and development. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and condensation steps, which are optimized to achieve high yields and purity.

Recent advancements in the field have highlighted the potential of 4-Bromo-2-methylindan-1-one as a key intermediate in the synthesis of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable example is the use of 4-Bromo-2-methylindan-1-one as a starting material for the synthesis of selective COX-2 inhibitors, which are widely used in the treatment of chronic inflammatory conditions such as arthritis.

In addition to its anti-inflammatory properties, 4-Bromo-2-methylindan-1-one has also been investigated for its potential in cancer therapy. Research has demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cell growth without causing significant toxicity to normal cells. This selective action makes it an attractive candidate for the development of more effective and safer cancer treatments.

The pharmacological profile of 4-Bromo-2-methylindan-1-one has been further explored through various in vitro and in vivo studies. These studies have provided valuable insights into the mechanisms of action and potential therapeutic applications of this compound. For example, in vitro assays have shown that derivatives of 4-Bromo-2-methylindan-1-one can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

In vivo studies have also been conducted to evaluate the efficacy and safety of these derivatives. Preclinical trials have demonstrated that compounds derived from 4-Bromo-2-methylindan-1-one exhibit significant anti-tumor activity in animal models, with minimal side effects. These findings have paved the way for further clinical investigations to assess their potential as novel therapeutic agents.

Beyond its applications in drug discovery, 4-Bromo-2-methylindan-1-one has also found use in other areas of chemical research. Its unique structural features make it an excellent building block for the synthesis of complex organic molecules with diverse biological activities. For instance, it has been utilized in the development of new materials with enhanced mechanical and thermal properties, as well as in the synthesis of advanced functional materials for electronic and optical applications.

The versatility and potential of 4-Bromo-2-methylindan-1-one have led to increased interest from both academic researchers and industry professionals. Ongoing research efforts are focused on optimizing synthetic routes to improve yield and purity, as well as exploring new applications for this compound in various fields. Collaborative efforts between chemists, biologists, and engineers are essential to fully harness the potential of 4-Bromo-2-methylindan-1-one.

In conclusion, 4-Bromo-2-methylindan-1-one (CAS No. 174702-59-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable intermediate for the synthesis of novel therapeutic agents and functional materials. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered, further solidifying its importance in the scientific community.